Cas no 2551120-35-3 (N-(4-methylquinazolin-2-yl)methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-(4-methylquinazolin-2-yl)methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 2551120-35-3
• MF: C₁₉H₁₇N₅O₂
• MW: 347.370583295822
• CID: 6278329
• PubChem ID: 155822291
• Update Time: 2025-06-08

N-(4-methylquinazolin-2-yl)methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylquinazolin-2-yl)methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• N-[(4-Methylquinazolin-2-yl)methyl]-2-oxo-3,4-dihydro-1H-quinazoline-7-carboxamide
• 2551120-35-3
• EN300-27692203
• N-[(4-methylquinazolin-2-yl)methyl]-2-oxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• Inchi： 1S/C19H17N5O2/c1-11-14-4-2-3-5-15(14)23-17(22-11)10-20-18(25)12-6-7-13-9-21-19(26)24-16(13)8-12/h2-8H,9-10H2,1H3,(H,20,25)(H2,21,24,26)
• InChI Key： NNTFKXCLLPAVCH-UHFFFAOYSA-N
• SMILES： O=C1NCC2C=CC(C(NCC3N=C(C)C4C=CC=CC=4N=3)=O)=CC=2N1

Computed Properties

• Exact Mass: 347.13822480g/mol
• Monoisotopic Mass: 347.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96Ų

Additional information on N-(4-methylquinazolin-2-yl)methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

N-(4-methylquinazolin-2-yl)methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide: A Comprehensive Overview

The compound CAS No 2551120-35-3, known as N-(4-methylquinazolin-2-yl)methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, biological properties, and potential applications of this compound.

Chemical Structure and Synthesis

The molecular structure of N-(4-methylquinazolin-2-yl)methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide is characterized by a quinazoline core with a methyl group at position 4 and a carboxamide substituent at position 7. The quinazoline moiety is a heterocyclic aromatic system that has been extensively studied for its role in various pharmacological agents. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield.

Biological Activity and Mechanism of Action

Recent studies have highlighted the potential of CAS No 2551120-35-3 as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. The compound exhibits selective inhibition against certain kinases and enzymes, making it a promising candidate for therapeutic intervention. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

Applications in Drug Discovery

The unique combination of structural features and biological activity positions N-(4-methylquinazolin-2-yl)methyl-2-oxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide as a valuable tool in drug discovery efforts. Its ability to target specific molecular pathways makes it a candidate for the development of novel anti-cancer agents. Additionally, ongoing research is exploring its potential as a neuroprotective agent in conditions such as Alzheimer's disease.

Safety and Toxicological Profile

As with any new drug candidate, understanding the safety profile is crucial. Preliminary toxicological studies indicate that CAS No 2551120